Cas no 132435-65-5 (Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+))

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) structure
132435-65-5 structure
Product Name:Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
CAS No:132435-65-5
MF:4[C6H8NO3-].2[Rh+2]
MW:774.342480000001
CID:93527
PubChem ID:71310079
Update Time:2024-11-02

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Chemical and Physical Properties

Names and Identifiers

    • DOYLE DIRHODIUM CATALYST - RH2(5S-MEPY)4
    • DIRHODIUM (II) TETRAKIS(CAPROLACTAM)
    • DOYLE DIRHODIUM CATALYST-RH2(CAPY)4
    • methyl 5-oxopyrrolidin-1-ide-2-carboxylate,rhodium(2+)
    • 2-PROPANOL COMPLEX
    • DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE
    • dirhodium(II) tetrakis{methyl 2-pyrrolidone-5(R)-carboxylate}
    • Dirhodium(II)tetrakis[methyl 2-pyrrolidone-5(S)-carboxylate], acetonitrile
    • Doyle dirhodium catalyst, Rh2(5S-MEPY)4
    • BJHLPXCDLYHGIN-UHFFFAOYSA-J
    • Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile, 2-propanol complex
    • Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile, 2-propanol complex, Rh
    • 2-propanol complex, Rh no
    • Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile
    • DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX
    • Dirhodium (II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh no
    • Dirhodium (II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh nominally 25.58%
    • Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(S)-carboxylate)acetonitrile/2-propanol complex, Rh nominally 25.5%
    • methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
    • Dirhodium tetrakis[methyl (R)-2-pyrrolidinone-5-carboxylate]
    • 132435-65-5
    • Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
    • MDL: MFCD00192123
    • Inchi: InChI=1S/4C6H9NO3.2Rh/c4*1-10-6(9)4-2-3-5(8)7-4;;/h4*4H,2-3H2,1H3,(H,7,8);;/q;;;;2*+2/p-4/t4*4-;;/m0000../s1
    • InChI Key: BJHLPXCDLYHGIN-USACGBMHSA-J
    • SMILES: COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].COC(=O)[C@@H]1CCC(=N1)[O-].[Rh+2].[Rh+2]

Computed Properties

  • Exact Mass: 774.01300
  • Monoisotopic Mass: 774.01266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 829
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • Color/Form: powder
  • Density: g/cm3
  • Melting Point: 258 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 186.44000
  • LogP: -1.78960
  • Solubility: Insoluble in water
  • Vapor Pressure: No data available

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Security Information

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Customs Data

  • HS CODE:29310099

Methyl 5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
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SHENG KE LU SI SHENG WU JI SHU
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